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Compound of Interest

Compound Name: MMPP

Cat. No.: B1229142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Magnesium Monoperoxyphthalate (MMPP), a versatile oxidizing agent. The information is

compiled to assist laboratory personnel in minimizing risks and ensuring a safe working

environment.

Chemical and Physical Properties
Magnesium monoperoxyphthalate (MMPP) is a water-soluble peroxy acid that serves as an

efficient oxidizing agent in various organic synthesis reactions.[1] It is often considered a safer

and more stable alternative to other peracids like meta-chloroperoxybenzoic acid (m-CPBA).[1]

The by-product of its reactions, magnesium phthalate, is also water-soluble, which simplifies

purification procedures.[1]

Table 1: Chemical and Physical Properties of MMPP
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Property Value Reference

Chemical Formula C₁₆H₁₀MgO₁₀ [2]

Molecular Weight 386.55 g/mol

Appearance White granular solid

Solubility
Water soluble (160 g/L at

15°C)

Melting Point 96°C (decomposes)

Flash Point 173.4 °C [2]

Hazard Identification and Classification
MMPP is classified as a hazardous substance. The primary hazards associated with MMPP are

related to its oxidizing properties and potential for irritation.

Table 2: Hazard Classification of MMPP

Hazard Class Category Hazard Statement

Organic Peroxide Type E Heating may cause a fire.

Skin Corrosion/Irritation Category 1C
Causes severe skin burns and

eye damage.

Serious Eye Damage/Eye

Irritation
Category 1 Causes serious eye damage.

Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Respiratory tract

irritation)

May cause respiratory

irritation.

Source: Compiled from multiple Safety Data Sheets.

Hazard Summary Diagram
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Caption: A summary of the primary hazards associated with MMPP and the corresponding

general precautions.

Toxicological Information
Detailed quantitative toxicological data for MMPP, such as LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%) values, are not readily available in the public domain. Safety Data

Sheets for MMPP consistently report "no data available" for these metrics.

However, a study on the human health impacts of MMPP when used as a bleach in the denim

industry determined that it has high inhibitory activity against pathogenic microorganisms at low

doses. The same study also concluded that MMPP did not show cytotoxic activity against

eukaryotic cells in the range of 1 µg/mL to 1 mg/mL.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

MMPP.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed. The following table provides general PPE recommendations.

Table 3: Recommended Personal Protective Equipment (PPE) for Handling MMPP
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Body Part Recommended PPE Specifications

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

ANSI Z87.1 compliant.

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene). Lab

coat or chemical-resistant

apron.

Ensure gloves are compatible

with MMPP.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator for

particulates may be required.

Follow OSHA 29 CFR

1910.134 for respirator use.

PPE Selection Workflow
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Start: Handling MMPP

Conduct Risk Assessment

Splash Hazard?

Wear Safety Goggles
and Face Shield

Yes

Wear Safety Glasses

No

Inhalation Hazard?

Use in Fume Hood or
Wear Respirator

Yes

Use in Well-Ventilated Area

No

Skin Contact Hazard?

Wear Chemical-Resistant
Gloves and Lab Coat

Yes

End: Safe Handling

Click to download full resolution via product page
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Caption: A workflow diagram for selecting the appropriate Personal Protective Equipment

(PPE) when handling MMPP.

Storage Requirements
MMPP should be stored in a cool, dry, and well-ventilated area away from incompatible

materials.

Keep containers tightly closed.

Store away from heat, sparks, and open flames.

Avoid contact with combustible materials, reducing agents, and strong acids or bases.

Store in a designated area for oxidizing agents.

Emergency Procedures
First Aid Measures
Table 4: First Aid Procedures for MMPP Exposure
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 1-2 glasses of water to drink. Seek

immediate medical attention.

Spill and Leak Procedures
Evacuate the area.

Wear appropriate PPE.

For small spills: Carefully sweep up the solid material and place it in a designated, labeled

waste container. Avoid generating dust.

For large spills: Contain the spill and prevent it from entering drains or waterways. Absorb

with inert material (e.g., sand, vermiculite) and place in a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Assess Spill Size

Small Spill

< 100g

Large Spill

> 100g

Carefully Sweep Up Solid Contain Spill with
Inert Material

Place in Labeled
Waste Container

Ventilate and Clean
Spill Area

End: Spill Managed

Click to download full resolution via product page

Caption: A workflow for responding to a spill of MMPP in a laboratory setting.
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Disposal Considerations
Dispose of MMPP and any contaminated materials in accordance with all applicable federal,

state, and local regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific disposal guidance. Do not dispose of MMPP down the drain.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of MMPP should always be preceded

by a thorough review of the Safety Data Sheet and a comprehensive, experiment-specific risk

assessment. Standard operating procedures (SOPs) should be developed and followed for all

routine processes involving MMPP. These SOPs should include details on weighing,

transferring, reaction setup, workup, and waste disposal.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for professional safety training, a thorough review of the Safety Data

Sheet (SDS), and adherence to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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